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Compound of Interest

Compound Name: SC-58125

Cat. No.: B1680877 Get Quote

Essential Safety and Handling Guide for SC-58125
This document provides immediate safety, handling, and disposal protocols for SC-58125, a

potent and selective cyclooxygenase-2 (COX-2) inhibitor. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Chemical and Physical Properties
A summary of key quantitative data for SC-58125 is provided below for easy reference.
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Property Value Source

Molecular Formula C₁₇H₁₂F₄N₂O₂S
MedChemExpress, Cayman

Chemical

Molecular Weight 384.35 g/mol
MedChemExpress, Cayman

Chemical

CAS Number 162054-19-5
MedChemExpress, Cayman

Chemical

Appearance Crystalline solid Cayman Chemical

Purity ≥98% Tocris Bioscience

Solubility
- Soluble to 100 mM in DMSO-

Soluble to 25 mM in ethanol
Tocris Bioscience

Storage (Powder) Store at +4°C Tocris Bioscience

Storage (In solvent)
- -80°C for up to 1 year- -20°C

for up to 1 month
Selleck Chemicals

Personal Protective Equipment (PPE)
When handling SC-58125, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety.

Recommended PPE:
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior to

use.

Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

splashes or aerosol generation, consider additional protection such as an apron or coveralls.

Respiratory Protection: If working with the powdered form outside of a certified chemical

fume hood or if aerosols may be generated, a NIOSH-approved respirator with an

appropriate cartridge is recommended.
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All PPE should be inspected before use and removed carefully to avoid contamination.

Handling and Disposal Plan
Follow these procedural steps for the safe handling and disposal of SC-58125.

Operational Protocol:
Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Weighing and Solution Preparation:

When weighing the solid form, do so within a fume hood to avoid inhalation of dust

particles.

To prepare a stock solution, add the solvent to the vial containing SC-58125 to minimize

dust generation.

Handling Solutions:

Avoid direct contact with the solution. Use appropriate PPE at all times.

Prevent the formation of aerosols.

Disposal Plan:
Waste Collection:

Collect all waste materials, including unused SC-58125, contaminated solutions, and

disposable labware (e.g., pipette tips, gloves), in a designated and clearly labeled

hazardous waste container.

Disposal Method:
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Dispose of chemical waste in accordance with local, state, and federal regulations. Do not

dispose of down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines.

Decontamination:

Decontaminate all work surfaces and equipment that have come into contact with SC-
58125 using an appropriate solvent (e.g., ethanol), followed by a thorough cleaning with

soap and water.

Experimental Workflow Visualization
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of SC-58125.
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Caption: Workflow for safe handling and disposal of SC-58125.
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To cite this document: BenchChem. [Personal protective equipment for handling SC-58125].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680877#personal-protective-equipment-for-
handling-sc-58125]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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